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Compound of Interest

Compound Name: 2-Cyanopyridine

Cat. No.: B140075 Get Quote

CAS Number: 100-70-9

This technical guide provides an in-depth overview of 2-cyanopyridine, a versatile heterocyclic

intermediate crucial in the pharmaceutical, agrochemical, and dye manufacturing industries.

This document outlines its chemical and physical properties, spectroscopic data, synthesis

protocols, and key applications, with a focus on its role in drug development.

Core Properties and Data
2-Cyanopyridine, also known as picolinonitrile or 2-pyridinecarbonitrile, is a white to tan

crystalline solid or liquid with a characteristic almond-like odor.[1] Its fundamental properties are

summarized in the tables below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 100-70-9 [2]

Molecular Formula C₆H₄N₂ [2]

Molecular Weight 104.11 g/mol [2]

Appearance White to tan liquid or solid [1]

Odor Almond-like [1]

Melting Point 24-27 °C [2]

Boiling Point 212-215 °C [2]

Density 1.081 g/mL at 25 °C [2]

Flash Point 89 °C [1]

Solubility
Soluble in water, alcohol,

ether, and benzene.
[1]

Refractive Index (n20/D) 1.529 [2]

Spectroscopic Data
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Spectrum Type
Key Peaks/Shifts (ppm or
cm⁻¹)

Reference(s)

¹H NMR (in CDCl₃) 8.742, 7.881, 7.747, 7.579 [3][4]

¹³C NMR (in CDCl₃)
151.0, 137.0, 133.3, 128.2,

126.8, 117.0
[4]

Infrared (IR)

Key vibrational modes include

C-H stretching, C=C and C-N

stretching, and various

bending modes. For 2-

cyanopyridinium perchlorate,

C-H asymmetric and

symmetric stretching vibrations

were observed around 3175

and 3140 cm⁻¹, respectively.

The coupling of C=C and C–N

stretching vibrations resulted in

peaks at approximately 1593

and 1520 cm⁻¹.

[4][5]

Synthesis and Experimental Protocols
Several methods are employed for the synthesis of 2-cyanopyridine, with the most common

being the ammoxidation of 2-methylpyridine (2-picoline) and the direct cyanation of pyridine.

Ammoxidation of 2-Methylpyridine
This industrial-scale method involves the vapor-phase reaction of 2-methylpyridine with

ammonia and an oxygen source over a heterogeneous catalyst, typically a mixture of metal

oxides.

Experimental Protocol:

Catalyst Preparation: A common catalyst system involves vanadium and chromium oxides

supported on γ-alumina. This can be prepared by impregnating γ-alumina with a solution

containing vanadyl oxalate and chromium trioxide, followed by drying and calcination.
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Reaction Setup: The reaction is carried out in a fixed-bed flow reactor. The catalyst is packed

into the reactor, which is then heated to the reaction temperature (typically 350-500 °C).

Reaction Execution: A gaseous mixture of 2-methylpyridine, ammonia, and air (as the

oxygen source) is passed through the heated catalyst bed. The molar ratio of reactants and

the space velocity are critical parameters to optimize for maximum yield.

Product Isolation: The reactor effluent is cooled to condense the products and unreacted

starting materials. 2-Cyanopyridine is then separated and purified by distillation.

Direct Cyanation of Pyridine
This method involves the introduction of a cyano group directly onto the pyridine ring. One

approach involves the activation of the pyridine ring followed by reaction with a cyanide source.

Experimental Protocol:

Activation of Pyridine: In a flask equipped with a stirrer and cooled in an ice bath,

trifluoroacetic anhydride is placed. Pyridine is then added slowly to the cooled anhydride.

Nitration: After stirring, concentrated nitric acid is added dropwise while maintaining the low

temperature. The mixture is then stirred at room temperature for a few hours.

Cyanation: The resulting solution is slowly added to a chilled aqueous solution of potassium

cyanide and sodium acetate.

Workup and Purification: The reaction mixture is stirred overnight, and the pH is adjusted to

6-7. The product is extracted with an organic solvent (e.g., dichloromethane), and the

combined organic layers are dried and concentrated. The crude 2-cyanopyridine is then

purified by column chromatography.[6]

Applications in Drug Development
2-Cyanopyridine is a valuable building block in the synthesis of numerous active

pharmaceutical ingredients (APIs).[1] Its derivatives have shown a wide range of biological

activities, including antiviral, antibacterial, and kinase inhibitory effects.[6]
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Intermediate in Bronchodilator Synthesis
A significant application of 2-cyanopyridine is as a key intermediate in the production of the

bronchodilator rimiterol hydrobromide.[7] Rimiterol is a short-acting β₂ adrenergic agonist used

in the treatment of asthma.[5]

Logical Relationship: Synthesis of Rimiterol from 2-Cyanopyridine

2-Cyanopyridine Picolinic AcidHydrolysis Esterification Picolinic Acid Ester Condensation Rimiterol Precursor Reduction Rimiterol

Click to download full resolution via product page

Caption: Synthetic pathway from 2-Cyanopyridine to Rimiterol.

Role in Kinase Inhibition
Derivatives of 2-cyanopyridine, particularly 2-amino-3-cyanopyridine scaffolds, are recognized

as privileged structures in the design of kinase inhibitors.[8] These compounds can act as ATP-

competitive inhibitors, binding to the hinge region of the kinase domain and modulating

signaling pathways implicated in cancer, such as the PI3K/Akt/mTOR and MAPK pathways.[8]

[9]

Signaling Pathway: β₂-Adrenergic Receptor Pathway (Target of Rimiterol)
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Caption: Rimiterol activates the β₂-adrenergic receptor pathway.
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Safety and Handling
2-Cyanopyridine is considered toxic and should be handled with care. It is harmful if

swallowed or in contact with skin and can cause skin and eye irritation.[10] Appropriate

personal protective equipment (PPE), including gloves and safety goggles, should be worn

when handling this compound.[11] It should be stored in a cool, dry, and well-ventilated area

away from oxidizing agents.

Conclusion
2-Cyanopyridine is a chemical intermediate with significant utility in organic synthesis,

particularly for the development of pharmaceuticals and other specialty chemicals. Its versatile

reactivity and the biological activity of its derivatives make it a compound of high interest to

researchers and professionals in drug discovery and development. A thorough understanding

of its properties, synthesis, and applications is essential for its effective and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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